Cas no 651021-80-6 (Phenol, 2-[5-(3-chlorophenyl)-3-isoxazolyl]-4-methyl-)

• Product Name: Phenol, 2-[5-(3-chlorophenyl)-3-isoxazolyl]-4-methyl-
• CAS No: 651021-80-6
• MF: C₁₆H₁₂ClNO₂
• MW: 285.724983215332
• CID: 407901
• PubChem ID: 135493008
• Update Time: 2025-04-19

Phenol, 2-[5-(3-chlorophenyl)-3-isoxazolyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[5-(3-chlorophenyl)-3-isoxazolyl]-4-methyl-
• 6-[5-(3-chlorophenyl)-1,2-oxazol-3-ylidene]-4-methylcyclohexa-2,4-dien-1-one
• 6-[5-(3-Chlorophenyl)-1,2-oxazol-3(2H)-ylidene]-4-methylcyclohexa-2,4-dien-1-one
• DTXSID50799891
• 651021-80-6

• Inchi： 1S/C16H12ClNO2/c1-10-5-6-15(19)13(7-10)14-9-16(20-18-14)11-3-2-4-12(17)8-11/h2-9,19H,1H3
• InChI Key： MCKRAGLYOFNTMJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=CC(C2C(=CC=C(C)C=2)O)=NO1

Computed Properties

• Exact Mass: 285.05576
• Monoisotopic Mass: 285.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.26